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Compound of Interest

Copper Il nitrate
Compound Name: )
hemipentahydrate

Cat. No.: B102555

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Copper (ll)
nitrate hemipentahydrate (Cu(NOs)z - 2.5H20), a compound frequently utilized in various
research and development applications. A thorough understanding of its properties and
associated hazards is paramount for ensuring laboratory safety and procedural integrity. This
document synthesizes critical information from safety data sheets (SDS) to support safe
handling, storage, and emergency response.

Hazard Identification and Classification

Copper (Il) nitrate hemipentahydrate is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). It is a strong oxidizer
that can intensify fires and may cause fire or explosion.[1][2][3][4][5][6] The substance is also
corrosive to metals, harmful if swallowed, and causes severe skin burns and eye damage.[1][2]
[4][6] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][4][6]

GHS Classification Summary:
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Hazard Class Category Hazard Statement
o ) H271: May cause fire or
Oxidizing solids 1 . -
explosion; strong oxidizer
_ H290: May be corrosive to
Corrosive to metals 1
metals
Acute toxicity, Oral 4 H302: Harmful if swallowed
) ] H314: Causes severe skin
Skin corrosion 1B
burns and eye damage
) H318: Causes serious eye
Serious eye damage 1
damage
Acute aquatic toxicity 1 H400: Very toxic to aquatic life
) ) o H410: Very toxic to aquatic life
Chronic aquatic toxicity 1

with long lasting effects

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Property Value
Appearance Blue solid/crystals[2]
Odor Odorless[4]

Molecular Formula

CuN20s - 2.5H20[1][4]

Molecular Weight

232.59 g/mol [1]

Melting Point

255 °C (491 °F)[7]

Solubility in water

Soluble[7][8]

pH

No data available
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Toxicological Data

Exposure to Copper (1) nitrate hemipentahydrate can lead to various adverse health effects.

Route of Exposure Effect

Harmful if swallowed. May cause severe
Oral (I tion) gastrointestinal tract irritation with nausea,
ral (Ingestion
g vomiting, and possible burns.[2][9] May lead to

liver and kidney damage.[2][9]

Causes severe skin burns and irritation.[1][2][3]

Dermal (Skin Contact) May cause dermatitis and skin discoloration.[2]

[9]

May cause respiratory tract irritation with

possible burns.[2] Can lead to

Inhalation ) ) ) )
methemoglobinemia, cyanosis, convulsions, and
other severe effects.[2]

Causes serious eye damage, including severe

Eye Contact irritation, burns, and potential permanent

corneal opacification.[1][2][3][9]

Acute Toxicity:
e LD50 Oral - Rat: 794 mg/kg[1]

Experimental Protocols: Emergency Procedures

In the event of exposure or accidental release, the following protocols, derived from established
safety data sheets, should be strictly followed.

First-Aid Measures

A clear and immediate response is critical in mitigating harm from exposure.
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Exposure Route Immediate Action

Inhalation

Medical Attention

It swallowed

Immediately call a POISON CENTER or doctor

Skin Contact

Remove contaminated clothing

IaE

Eye Contact

Click to download full resolution via product page
Caption: First-aid response workflow for different exposure routes.
Protocol Details:

 Inhalation: If inhaled, move the person to fresh air.[1][10] If breathing is difficult or has
stopped, provide artificial respiration.[2][10] Seek immediate medical attention.[1][2][6][10]

» Skin Contact: Immediately remove all contaminated clothing.[1][10] Rinse the affected skin
area with plenty of water and soap.[1][10] Seek medical attention.[1][10]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids.[1][2][10] Remove contact lenses if present and easy to do.[1][10]
Continue rinsing and seek immediate medical attention from an ophthalmologist.[1][2][10]

« Ingestion: If swallowed, rinse the mouth with water.[1][10] Do NOT induce vomiting.[1][2][10]
Never give anything by mouth to an unconscious person.[1] Seek immediate medical
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attention.[1][2][10]

Accidental Release Measures

Proper containment and cleanup are essential to prevent environmental contamination and

further exposure.

Protocol:

Personal Precautions: Wear appropriate personal protective equipment (PPE), including
respiratory protection, chemical-resistant gloves, safety goggles, and protective clothing.[1]
[3] Evacuate personnel to a safe area.[1] Ensure adequate ventilation.[1] Avoid breathing
dust.[1]

Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.

[1][2]

Containment and Cleaning: Sweep up the spilled material and place it in a suitable, closed
container for disposal.[1] Avoid generating dust.[2] Do not use combustible materials, such
as paper towels, for cleanup.[2]

Handling and Storage

Adherence to proper handling and storage procedures is a primary preventive safety measure.

Safe Handling

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust or mist.[1][3]

Wash hands thoroughly after handling.[1][2]

Use only in a well-ventilated area or under a chemical fume hood.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Keep away from clothing and other combustible materials.[1][2][3]
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Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Store in a corrosive-resistant container with a resistant inner liner.[1][6]

Store locked up.[1][6]

Do not store near combustible materials.[2][3]

The substance is moisture-sensitive and heat-sensitive.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling Copper (1) nitrate hemipentahydrate.

Core Protection

{ Handling Copper (Il) Nitrate H wydrate }

Required Personal "'rmective Equipment

A A

Body Protection
(Fire/flame resistant/retardant clothing)

Eye/Face Protection
(Safety glasses with side-shields, face shield)

Skin Protection
(Chemical-resistant gloves, pi ive clothing, chemical apron)

Respiratory Protection
(NIOSH/MSHA approved respirator)

Click to download full resolution via product page
Caption: Mandatory personal protective equipment for handling.
PPE Specifications:

o Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or OSHA's
eye and face protection regulations in 29 CFR 1910.133.[2][3][7] A face shield is also
recommended.[10]
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o Skin Protection: Wear impervious gloves and appropriate protective clothing, such as a
chemical apron, to prevent skin exposure.[2][3][7][10]

» Respiratory Protection: If dust is generated or exposure limits are exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2][3][7]

o Body Protection: Wear fire/flame resistant/retardant clothing.[1][6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1] In case of a major fire and large quantities, use dry sand, dry chemical, or
alcohol-resistant foam.[1][6]

o Specific Hazards: This substance is a strong oxidizer and may intensify fire.[3][4][5]
Hazardous decomposition products include nitrogen oxides (NOx) and copper oxides.[1][3]

o Special Protective Equipment: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[1][3]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][6] Do not allow the product to enter drains or
waterways.[1]

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current and complete Safety Data Sheet (SDS) from your supplier before
handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of Copper (Il) Nitrate
Hemipentahydrate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102555#safety-data-sheet-sds-for-copper-ii-nitrate-
hemipentahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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